Kidney Cancer

Description

Kidney cancer, also known as renal cell carcinoma (RCC), is a disease in which malignant (cancer) cells form in the tissues of the kidney. The kidneys are two bean-shaped organs, each about the size of a fist, located behind the abdominal organs and on either side of the spine. RCC is the most common type of kidney cancer in adults, often originating in the lining of the small tubes in the kidney. Symptoms may include blood in the urine, a mass in the abdomen, or flank pain.